Cas no 1881653-63-9 (Azonane-1-carbonyl chloride)

• Product Name: Azonane-1-carbonyl chloride
• CAS No: 1881653-63-9
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 5717650
• PubChem ID: 20434467
• Update Time: 2025-10-28

Azonane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Azonane-1-carbonylchloride
• EN300-1154865
• Azonane-1-carbonyl chloride
• 1881653-63-9

• Inchi： 1S/C9H16ClNO/c10-9(12)11-7-5-3-1-2-4-6-8-11/h1-8H2
• InChI Key： ARRJKPZUGOYXFU-UHFFFAOYSA-N
• SMILES： ClC(N1CCCCCCCC1)=O

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Additional information on Azonane-1-carbonyl chloride

Recent Advances in the Application of Azonane-1-carbonyl chloride (CAS: 1881653-63-9) in Chemical Biology and Pharmaceutical Research

Azonane-1-carbonyl chloride (CAS: 1881653-63-9) has recently emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This heterocyclic compound, featuring a nine-membered ring with a carbonyl chloride functional group, has garnered significant attention for its potential applications in drug discovery, medicinal chemistry, and bioconjugation strategies. Recent studies have explored its utility as a versatile building block for the synthesis of complex molecules and as a key intermediate in the development of novel therapeutic agents.

One of the most notable advancements involves the use of Azonane-1-carbonyl chloride in the synthesis of targeted covalent inhibitors (TCIs). Researchers have demonstrated its efficacy in forming stable covalent bonds with nucleophilic residues in proteins, such as cysteine and lysine, enabling the design of highly selective inhibitors for challenging drug targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its application in developing irreversible inhibitors for kinases involved in cancer progression, showcasing improved potency and selectivity compared to traditional reversible inhibitors.

In addition to its role in TCIs, Azonane-1-carbonyl chloride has shown promise in peptide and protein modification. Its reactivity with amino groups allows for efficient N-terminal labeling of peptides, facilitating the development of novel bioconjugates for diagnostic and therapeutic purposes. Recent work published in Bioconjugate Chemistry detailed its use in creating antibody-drug conjugates (ADCs) with enhanced stability and payload delivery efficiency, addressing longstanding challenges in ADC development.

The compound's unique structural features also make it valuable for exploring new chemical space in drug discovery. Computational and experimental studies have identified Azonane-1-carbonyl chloride-derived scaffolds as privileged structures capable of interacting with diverse biological targets. A 2024 Nature Communications paper reported the discovery of novel GPCR modulators based on this scaffold, demonstrating its potential in addressing undruggable targets.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of Azonane-1-carbonyl chloride due to its sensitivity to moisture and tendency for polymerization. Recent process chemistry innovations, including continuous flow synthesis approaches, have shown potential in overcoming these limitations, as evidenced by a 2023 Organic Process Research & Development publication.

Looking forward, the application of Azonane-1-carbonyl chloride (CAS: 1881653-63-9) is expected to expand into new areas such as PROTAC development and covalent fragment-based drug discovery. Its unique combination of reactivity and structural features positions it as a valuable tool for addressing current challenges in chemical biology and pharmaceutical research, particularly in targeting protein-protein interactions and challenging enzyme classes.